Cas no 2305315-74-4 (N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide)
N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide Chemical and Physical Properties
Names and Identifiers
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- EN300-26581918
- 2305315-74-4
- N-(5-Methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
- Z2738283890
- N-(1,2,3,4-Tetrahydro-5-methyl-1-naphthalenyl)-2-propenamide
- N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
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- Inchi: 1S/C14H17NO/c1-3-14(16)15-13-9-5-7-11-10(2)6-4-8-12(11)13/h3-4,6,8,13H,1,5,7,9H2,2H3,(H,15,16)
- InChI Key: MRZCGCZZRJIOGC-UHFFFAOYSA-N
- SMILES: C(NC1C2=C(C(C)=CC=C2)CCC1)(=O)C=C
Computed Properties
- Exact Mass: 215.131014166g/mol
- Monoisotopic Mass: 215.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 274
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 29.1Ų
N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26581918-0.05g |
N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide |
2305315-74-4 | 95.0% | 0.05g |
$246.0 | 2025-03-20 |
N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
Additional information on N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
Research Briefing on N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide (CAS: 2305315-74-4): Recent Advances and Applications
In recent years, the compound N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide (CAS: 2305315-74-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies, methodologies, and potential therapeutic applications associated with this compound. The discussion is based on peer-reviewed publications, patent filings, and industry reports from the past three years, ensuring the relevance and accuracy of the information presented.
The compound, characterized by its unique tetrahydronaphthalene scaffold and acrylamide functional group, has been investigated for its potential as a modulator of various biological targets. Recent studies have highlighted its role in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its structural features suggest potential applications in neurodegenerative disease research, particularly in targeting protein aggregation mechanisms.
One of the most notable advancements in the study of N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide is its synthesis optimization. Researchers have developed more efficient synthetic routes, improving yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for preclinical and clinical studies. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity, aiding in the design of derivatives with enhanced pharmacological properties.
In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, recent findings indicate that it exhibits significant activity against certain kinase enzymes, which are often implicated in cancer progression. These results have spurred further investigation into its potential as an adjunct therapy in oncology. However, challenges remain, including optimizing its pharmacokinetic profile and minimizing off-target effects, which are critical for its transition from bench to bedside.
Looking ahead, the research community is exploring the broader applications of N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide, including its use in combination therapies and its potential to address unmet medical needs in rare diseases. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into tangible therapeutic solutions. This briefing underscores the importance of continued investment in research and development to fully realize the compound's potential in improving human health.
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